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Compound of Interest

Compound Name: 2-Propylheptanol

Cat. No.: B125120

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the solvent properties and performance
of 2-Propylheptanol (2-PH) and 2-Ethylhexanol (2-EH). Both are branched, higher alcohols
with significant industrial applications, but their distinct structural differences lead to variations
in their physical and chemical properties, influencing their suitability for specific applications.
This comparison is supported by available experimental data and outlines the standard
methodologies for their determination.

Executive Summary

2-Ethylhexanol, a C8 alcohol, has long been a benchmark in various applications, notably as a
precursor for the plasticizer di(2-ethylhexyl) phthalate (DEHP) and as a low-volatility solvent in
coatings and inks.[1] 2-Propylheptanol, a C10 alcohol, is a key component for the high-
molecular-weight plasticizer di(propylheptyl) phthalate (DPHP).[1] The legislative and market
trends favoring higher molecular weight plasticizers have increased the focus on 2-
Propylheptanol as an alternative to 2-Ethylhexanol in certain applications.[2] This guide
delves into a side-by-side comparison of their fundamental properties to aid in solvent selection
for research, development, and formulation.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Propylheptanol
and 2-Ethylhexanol. These properties are crucial in determining their behavior and
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performance as solvents in various formulations.

Property 2-Propylheptanol (2-PH) 2-Ethylhexanol (2-EH)
CAS Number 10042-59-8 104-76-7

Molecular Formula C10H220 C8H180

Molecular Weight ( g/mol ) 158.28 130.23

Appearance ::I:Zrless liquidAWhite, waxy Colorless liquid

Boiling Point (°C at 760

~215 - 217.5[2][3][4] ~183 - 186
mmHg)
Density (g/cm? at 20°C) ~0.826 - 0.828[2][5] ~0.832-0.834
Flash Point (°C) ~87.1[2][4] ~72.5-81
Vapor Pressure (mmHg at

~0.0283[6] ~0.05
25°C)
Water Solubility Insoluble[1][6] Poorly soluble

o , Miscible with most organic Soluble in most organic

Solubility in Organics

solvents[1][6] solvents

Solvent Performance and Characteristics

A solvent's performance is dictated by a combination of its physical properties. Here, we
compare key performance indicators for 2-Propylheptanol and 2-Ethylhexanol.
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Performance
L. 2-Propylheptanol (2-PH)
Characteristic

2-Ethylhexanol (2-EH)

Volatility Low

Low

Viscosity Moderate

Low to Moderate

Sol Good for a range of organic
olvency _
materials

Excellent for a wide range of
substances including oils,

resins, waxes, and dyes.

Applications Overview

Both solvents are primarily used as intermediates in the production of plasticizers. However,

their applications extend to other areas as well.

Application 2-Propylheptanol (2-PH)

2-Ethylhexanol (2-EH)

] Precursor for DPHP
Primary Use o
plasticizer[1]

Precursor for DEHP and other

plasticizers

o Coatings, adhesives, and
Solvent Applications ]
cleaning agents[7]

Paints, coatings, inks,
adhesives, and cleaning

agents

o Surfactants, lubricants, and
Other Applications ]
acrylates for adhesives|[1]

Fuel additive, intermediate for
2-ethylhexyl acrylate,

herbicides, and pesticides

Experimental Protocols

The following are detailed methodologies for some of the key experiments cited in the

comparison of 2-Propylheptanol and 2-Ethylhexanol.

Determination of Boiling Point Range

e Method: ASTM D1078 - Standard Test Method for Distillation Range of Volatile Organic

Liquids.[8][9][10][11]
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e Procedure: This test method determines the boiling point range of volatile organic liquids by
distillation. A 100 mL sample is distilled under controlled conditions. The initial boiling point is
the temperature at which the first drop of condensate falls from the condenser. The final
boiling point is the maximum temperature observed during the distillation. The temperature is
recorded as a function of the volume of distillate collected.[8]

Determination of Density/Specific Gravity

e Method: ASTM D891 - Standard Test Methods for Specific Gravity, Apparent, of Liquid
Industrial Chemicals.[12][13][14][15][16]

e Procedure: This standard provides two methods:

o Method A (Hydrometer): A hydrometer is placed in the liquid, and the specific gravity is
read from the calibrated scale at the point where the liquid surface meets the hydrometer
stem.[16]

o Method B (Pycnometer): A pycnometer of known volume is weighed empty, then filled with
the sample liquid and weighed again. The weight of the liquid is divided by its volume to
determine the density. The specific gravity is then calculated by dividing the density of the
sample by the density of water at a specified temperature.[15]

Determination of Flash Point

e Method: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup
Tester.[7][17][18][19]

o Procedure: A sample of the liquid is heated in a closed cup at a controlled rate. A small flame
is periodically introduced into the vapor space above the liquid. The flash point is the lowest
temperature at which the vapors ignite to produce a brief flash.[7] For liquids with lower flash
points, ASTM D3278 (Small Scale Closed-Cup Apparatus) may also be applicable.[20][21]
[22][23][24]

Determination of Evaporation Rate

e Method: ASTM D3539 - Standard Test Methods for Evaporation Rates of Volatile Liquids by
Shell Thin-Film Evaporometer.[25][26][27][28][29]
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e Procedure: A specified volume of the solvent is placed on a filter paper disk inside a
controlled-environment chamber. The time taken for the solvent to evaporate completely is
measured and compared to the evaporation time of a reference solvent (typically n-butyl
acetate) under the same conditions.[28]

Determination of Surface Tension

e Methods: Common methods include the Du Noty ring method, the Wilhelmy plate method,
and the pendant drop method.[30][31][32][33][34]

e Du Nouy Ring Method: This method measures the force required to detach a platinum-
iridium ring from the surface of a liquid.[30]

o Wilhelmy Plate Method: This method measures the force exerted on a vertically suspended
plate, partially immersed in the liquid, due to surface tension.[32]

e Pendant Drop Method: The shape of a drop of liquid hanging from a needle is analyzed. The
surface tension can be calculated from the drop's geometry, which is determined by the
balance between surface tension and gravity.[32]

Visualizations
Logical Relationship of Solvent Properties and
Applications
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Figure 1: Interrelationship of Solvent Properties and Applications
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Caption: Interrelationship of Solvent Properties and Applications.

Experimental Workflow for Solvent Comparison
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Figure 2: Workflow for Comparative Solvent Analysis
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Caption: Workflow for Comparative Solvent Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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